Cas no 2680833-53-6 (benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate)

• Product Name: benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate
• CAS No: 2680833-53-6
• MF: C₁₆H₁₁F₄NO₃
• MW: 341.257058382034
• CID: 5627352
• PubChem ID: 165924348
• Update Time: 2025-05-22

benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680833-53-6
• benzyl N-[3-fluoro-2-(2,2,2-trifluoroacetyl)phenyl]carbamate
• EN300-28297194
• benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate

• Inchi： 1S/C16H11F4NO3/c17-11-7-4-8-12(13(11)14(22)16(18,19)20)21-15(23)24-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,21,23)
• InChI Key： CREPGCPJSYFGNC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(F)(F)F)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 341.06750586g/mol
• Monoisotopic Mass: 341.06750586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate

Recent Advances in the Study of Benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate (CAS: 2680833-53-6)

Benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate (CAS: 2680833-53-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroacetyl and carbamate functional groups, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a subject of intense scientific inquiry.

The synthesis of benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate involves a series of carefully controlled chemical reactions, ensuring high yield and purity. Researchers have optimized the synthetic pathways to improve efficiency and scalability, which is crucial for its potential industrial applications. The compound's structural features, particularly the presence of fluorine atoms, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of biological activity, recent studies have explored the compound's interactions with various enzymes and receptors. Preliminary findings suggest that benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate may exhibit inhibitory effects on specific protein targets, which could be leveraged in the development of novel therapeutics. For instance, its potential as a protease inhibitor has been investigated, with promising results in vitro. These findings open new avenues for research into its application in treating diseases such as cancer and infectious diseases.

Furthermore, the pharmacokinetic properties of benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate have been a focal point of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Early data indicate that the compound has favorable bioavailability and metabolic stability, although further in vivo studies are needed to confirm these observations.

The safety and toxicity profile of benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate have also been under scrutiny. Toxicological studies conducted in animal models have provided preliminary insights into its safety margins, with no significant adverse effects reported at therapeutic doses. However, comprehensive toxicology assessments are still required to ensure its suitability for clinical use.

In conclusion, benzyl N-3-fluoro-2-(2,2,2-trifluoroacetyl)phenylcarbamate (CAS: 2680833-53-6) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it a valuable subject for further investigation. Ongoing and future studies will likely shed more light on its therapeutic potential and applications, paving the way for its integration into drug development pipelines.